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Introduction
The accurate quantification of carbon monoxide (CO), a colorless and odorless gas, is critical in

various scientific and industrial fields, including environmental monitoring, toxicological

analysis, and drug development research. One established and highly sensitive method for the

determination of carbon monoxide involves its reaction with heated mercuric oxide (HgO).

This application note details the principles, protocols, and data associated with the use of HgO

for the quantitative analysis of CO, particularly when coupled with gas chromatography (GC).

The fundamental principle of this method lies in the stoichiometric reaction of carbon monoxide

with mercuric oxide at elevated temperatures. The reaction produces elemental mercury (Hg)

vapor and carbon dioxide (CO₂). The amount of mercury vapor generated is directly

proportional to the initial concentration of carbon monoxide. This mercury vapor can then be

precisely quantified using cold vapor atomic absorption spectrophotometry, offering excellent

sensitivity and specificity.

This method is particularly advantageous for analyzing CO in complex matrices, such as

biological samples (e.g., blood) or industrial gas streams, as the gas chromatography step

provides effective separation of CO from potentially interfering components.[1][2]
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The chemical reaction underpinning this analytical method is the oxidation of carbon monoxide

by mercuric oxide:

CO + HgO (heated) → CO₂ + Hg (vapor)

The gaseous mercury produced is then passed through a detection cell where its strong

absorbance at a wavelength of 254 nm is measured.[1][2] The Beer-Lambert law can be

applied to relate the absorbance directly to the concentration of mercury vapor, and

consequently, to the concentration of carbon monoxide in the original sample.

Data Presentation
The following table summarizes the key quantitative parameters associated with the

determination of carbon monoxide using the mercuric oxide method, as cited in the literature.

Parameter Value Reference

Detection Principle

Reaction with HgO to form Hg

vapor, followed by

spectrophotometry

[1][2]

Detection Wavelength 254 nm [1][2]

Reported Detection Limit 0.05 nL of CO per µL of blood [1][2]

Corresponding COHb

Saturation
Approximately 0.005% [1][2]

Potential Interferences
Other reducing gases that can

react with HgO
[3]

Mitigation of Interferences

Gas Chromatographic (GC)

separation prior to reaction

with HgO

[1][2]

Experimental Protocols
Protocol 1: Determination of Carbon Monoxide in a
Gaseous Sample using GC-HgO-AAS
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This protocol outlines the general procedure for the quantitative analysis of carbon monoxide in

a gaseous sample.

1. Instrumentation:

Gas Chromatograph (GC) equipped with a suitable column for gas separation.

Heated mercuric oxide (HgO) reactor.

Cold Vapor Atomic Absorption (CVAA) Spectrophotometer with a mercury lamp and a

detector set to 254 nm.

Gas-tight syringe for sample injection.

Data acquisition system.

2. Reagents and Materials:

Red or yellow mercuric oxide (HgO), analytical grade.

Inert carrier gas for GC (e.g., Helium, Argon).

Carbon monoxide calibration gas standards of known concentrations.

Zero air or nitrogen for baseline measurements.

3. Experimental Procedure:

System Preparation:

Set up the GC-HgO-AAS system as shown in the workflow diagram below.

Heat the HgO reactor to its optimal operating temperature (typically in the range of 175-

250 °C). The exact temperature should be optimized for the specific setup to ensure

complete reaction without thermal decomposition of HgO.

Set the CVAA spectrophotometer to a wavelength of 254 nm and allow the mercury lamp

to stabilize.
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Establish a stable baseline by flowing the carrier gas through the entire system.

Gas Chromatography:

Set the GC parameters (e.g., column temperature, carrier gas flow rate) to achieve optimal

separation of carbon monoxide from other components in the sample. A molecular sieve

column is often suitable for this purpose.

Inject a known volume of the gaseous sample into the GC using a gas-tight syringe.

Reaction with HgO:

The eluent from the GC, containing the separated carbon monoxide, is passed through the

heated HgO reactor.

The carbon monoxide reacts with the HgO to produce mercury vapor.

Detection:

The mercury vapor is carried by the gas stream into the absorption cell of the CVAA

spectrophotometer.

Record the absorbance at 254 nm. The peak area of the absorbance signal is proportional

to the amount of mercury vapor, and thus to the amount of carbon monoxide.

Calibration:

Prepare a calibration curve by injecting known concentrations of carbon monoxide

standard gases into the system and recording the corresponding absorbance peak areas.

Plot the peak area versus the CO concentration to generate the calibration curve.

Quantification:

Determine the concentration of carbon monoxide in the unknown sample by comparing its

absorbance peak area to the calibration curve.

Protocol 2: Analysis of Carboxyhemoglobin in Blood
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This protocol describes the analysis of carbon monoxide released from carboxyhemoglobin

(COHb) in a blood sample.

1. Sample Preparation:

Collect a whole blood sample in an appropriate anticoagulant tube.

To release the carbon monoxide from hemoglobin, treat a known volume of the blood sample

with a releasing agent, such as potassium ferricyanide.[1][2] This oxidizes the hemoglobin

and liberates the bound CO.

2. Analysis:

Inject a known volume of the headspace gas from the treated blood sample into the GC-

HgO-AAS system.

Follow the procedure outlined in Protocol 1 (steps 3-6) to quantify the amount of carbon

monoxide.

The concentration of COHb in the original blood sample can then be calculated based on the

amount of CO detected and the initial volume of blood used.
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Caption: Experimental workflow for CO determination using the GC-HgO-AAS method.
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Caption: Chemical reaction pathway for the oxidation of CO by HgO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

